N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide

• Molecular Formula: C26H23FN2O2S
• Molecular Weight: 446.5 g/mol
• IUPAC Name: N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide
• InChI: InChI=1S/C26H23FN2O2S/c1-18-25(20-9-15-23(31-2)16-10-20)28-26(32-18)29(22-13-11-21(27)12-14-22)24(30)17-8-19-6-4-3-5-7-19/h3-7,9-16H,8,17H2,1-2H3
• InChI Key: KCKZHMCDBLPBJB-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(S1)N(C2=CC=C(C=C2)F)C(=O)CCC3=CC=CC=C3)C4=CC=C(C=C4)OC

Description

N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide, also known as FMTP, is a synthetic compound that belongs to the class of thiazolylamides. FMTP has gained attention in the scientific community due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide is not fully understood, but it is believed to act through multiple pathways. In cancer cells, N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide induces apoptosis by activating caspase-3 and suppressing the expression of anti-apoptotic proteins. N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide also inhibits angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF) and its receptor. In inflammation, N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) by suppressing the activation of nuclear factor kappa B (NF-κB). In neurodegenerative disorders, N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide reduces oxidative stress and inflammation by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway and suppressing the activation of NF-κB.
Biochemical and Physiological Effects
N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide induces cell cycle arrest and apoptosis by regulating the expression of cyclins and caspases. In inflammation, N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide reduces the production of reactive oxygen species (ROS) and nitric oxide (NO) by suppressing the activation of inducible nitric oxide synthase (iNOS) and NADPH oxidase. In neurodegenerative disorders, N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide reduces oxidative stress and inflammation by increasing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has been extensively studied for its potential as a therapeutic agent for various diseases, and its mechanism of action is well understood. However, N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide also has some limitations for lab experiments. It has low solubility in water, which can limit its use in in vitro experiments. It also has low bioavailability, which can limit its use in in vivo experiments.

Future Directions

There are several future directions for the research on N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide. One direction is to study its potential as a therapeutic agent for other diseases such as cardiovascular diseases and metabolic disorders. Another direction is to optimize its pharmacokinetic properties to improve its bioavailability and solubility. Additionally, the development of N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide analogs with improved efficacy and selectivity is another potential direction for future research.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide involves the reaction of 4-fluoroaniline with 4-(4-methoxyphenyl)-5-methylthiazol-2-amine in the presence of acetic acid and triethylamine. The resulting intermediate is then reacted with 3-phenylpropanoyl chloride to yield N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide. The purity of the synthesized compound is confirmed through various analytical techniques such as NMR, HPLC, and mass spectrometry.

Scientific Research Applications

N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide has been extensively studied for its potential as a therapeutic agent for various diseases such as cancer, inflammation, and neurodegenerative disorders. In cancer research, N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. Inflammation is a common underlying factor in many diseases, and N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorders, N-(4-fluorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.